Cas no 827031-70-9 (4-Quinazolinamine, 2-chloro-N-methyl-N-(cis-4-methylcyclohexyl)-)

• Product name: 4-Quinazolinamine, 2-chloro-N-methyl-N-(cis-4-methylcyclohexyl)-
• CAS No: 827031-70-9
• MF: C₁₆H₂₀ClN₃
• MW: 289.803102493286
• CID: 686177
• PubChem ID: 57938785

4-Quinazolinamine, 2-chloro-N-methyl-N-(cis-4-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, 2-chloro-N-methyl-N-(cis-4-methylcyclohexyl)-
• 2-chloro-N-methyl-N-(4-methylcyclohexyl)quinazolin-4-amine
• SCHEMBL13609674
• AKOS012858487
• CHEMBL3926647
• 2-Chloro-N-methyl-N-(cis-4-methylcyclohexyl)quinazolin-4-amine
• SCHEMBL3116679
• 827031-71-0
• SCHEMBL13621285
• 827031-70-9
• 2-chloro-N-methyl-N-[(1s,4s)-4-methylcyclohexyl]quinazolin-4-amine
• SCHEMBL3110891
• SCHEMBL3110893
• 2-Chloro-N-methyl-N-(trans-4-methylcyclohexyl)quinazolin-4-amine
• 2-chloro-N-methyl-N-[(1r,4r)-4-methylcyclohexyl]quinazolin-4-amine
• CHEMBL3942415

• Inchi： InChI=1S/C16H20ClN3/c1-11-7-9-12(10-8-11)20(2)15-13-5-3-4-6-14(13)18-16(17)19-15/h3-6,11-12H,7-10H2,1-2H3
• InChI Key： ASZWKYNXHHCDEF-UHFFFAOYSA-N
• SMILES： CC1CCC(CC1)N(C)C2=NC(=NC3=CC=CC=C32)Cl

Computed Properties

• Exact Mass: 289.1345753g/mol
• Monoisotopic Mass: 289.1345753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 29Ų